![molecular formula C11H13N3O2 B8445386 4-(2-[1,2,3]Triazol-2-yl-ethoxymethyl)-phenol](/img/structure/B8445386.png)
4-(2-[1,2,3]Triazol-2-yl-ethoxymethyl)-phenol
Cat. No. B8445386
M. Wt: 219.24 g/mol
InChI Key: GKWRVBSFFCAISG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07432291B2
Procedure details
A solution of 950 mg (3.66 mmol) 2-[2-(4-allyloxy-benzyloxy)-ethyl]-2H-[1,2,3]-triazole in 20 ml dichloromethane was added to a solution of 1.71 g (11.0 mmol) 1,3-dimethylbarbituric acid and 104 mg (0.09 mmol) Pd(PPh3)4 in 40 ml dichloromethane and stirred for 4.5 h at 40° C. The mixture was extracted with 3×40 ml sat. NaHCO3-solution and 15 ml water and the combined aqueous phases were reextracted with 2×40 ml dichloromethane. The organic extracts were combined and dried over MgSO4. Solvents were distilled off and the residue purified by chromatography on silica gel (ethyl acetate/n-heptane 2:1) to yield 690 mg (86%) of the title compound.
Name
2-[2-(4-allyloxy-benzyloxy)-ethyl]-2H-[1,2,3]-triazole
Quantity
950 mg
Type
reactant
Reaction Step One
Name
Yield
86%
Identifiers
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REACTION_CXSMILES
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C([O:4][C:5]1[CH:19]=[CH:18][C:8]([CH2:9][O:10][CH2:11][CH2:12][N:13]2[N:17]=[CH:16][CH:15]=[N:14]2)=[CH:7][CH:6]=1)C=C.CN1C(=O)CC(=O)N(C)C1=O>ClCCl.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[N:14]1[N:13]([CH2:12][CH2:11][O:10][CH2:9][C:8]2[CH:18]=[CH:19][C:5]([OH:4])=[CH:6][CH:7]=2)[N:17]=[CH:16][CH:15]=1 |^1:37,39,58,77|
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Inputs
Step One
|
Name
|
2-[2-(4-allyloxy-benzyloxy)-ethyl]-2H-[1,2,3]-triazole
|
|
Quantity
|
950 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C=C)OC1=CC=C(COCCN2N=CC=N2)C=C1
|
|
Name
|
|
|
Quantity
|
1.71 g
|
|
Type
|
reactant
|
|
Smiles
|
CN1C(=O)N(C(=O)CC1=O)C
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
104 mg
|
|
Type
|
catalyst
|
|
Smiles
|
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
40 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred for 4.5 h at 40° C
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
The mixture was extracted with 3×40 ml sat. NaHCO3-solution and 15 ml water
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over MgSO4
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
Solvents were distilled off
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue purified by chromatography on silica gel (ethyl acetate/n-heptane 2:1)
|
Outcomes
Product
Details
Reaction Time |
4.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N=1N(N=CC1)CCOCC1=CC=C(C=C1)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 690 mg | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 86% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
